Cas no 5221-40-9 (N-(pyridin-3-yl)benzamide)

• Product Name: N-(pyridin-3-yl)benzamide
• CAS No: 5221-40-9
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 936581
• PubChem ID: 293813
• Update Time: 2025-04-19

N-(pyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-yl)benzamide
• N-pyridin-3-ylbenzamide
• benzamide, N-3-pyridinyl-
• N-3-Pyridinylbenzamide
• 5221-40-9
• N-(3-Pyridyl)-Benzamide
• CHEMBL1645406
• DTXSID60303766
• 3-benzamidopyridine
• AKOS002390128
• NSC161052
• Oprea1_286481
• NSC-161052
• BDBM50447617
• SCHEMBL167081

• Inchi： 1S/C12H10N2O/c15-12(10-5-2-1-3-6-10)14-11-7-4-8-13-9-11/h1-9H,(H,14,15)
• InChI Key： BBTGWRLIETYEJO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.227
• Boiling Point: 265.8°C at 760 mmHg
• Flash Point: 114.5°C
• Refractive Index: 1.65
• PSA: 41.99